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Compound of Interest

Compound Name: Glycocholic acid-d4

Cat. No.: B593818 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a Glycocholic acid-d4 stock solution for use as an internal standard in quantitative analysis

by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Introduction
Glycocholic acid-d4 is the deuterium-labeled form of glycocholic acid, a primary conjugated

bile acid. It is commonly used as an internal standard for the accurate quantification of its

unlabeled counterpart in biological samples.[1][2] The stability and purity of the stock solution

are critical for obtaining reliable and reproducible results in metabolomic and pharmacokinetic

studies. This protocol outlines the necessary steps to prepare a concentrated stock solution

from a crystalline solid.

Quantitative Data
The physical and chemical properties of Glycocholic acid-d4 are summarized below. This

data is essential for accurate preparation and handling.
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Parameter Value Source(s)

Molecular Formula C₂₆H₃₉D₄NO₆ [3][4]

Formula Weight 469.7 g/mol [3][4]

CAS Number 1201918-15-1 [3][4]

Appearance Crystalline solid [4]

Purity ≥95% [5]

Isotopic Purity >99% deuterated forms (d₁-d₄) [4]

Melting Point 165-168 °C [6]

Storage (Solid) -20°C [1][3]

Stability (Solid) ≥ 4 years [3]

Solubility Data:

Solvent Solubility Source(s)

Dimethylformamide (DMF) ~10 mg/mL [3][4]

Dimethyl sulfoxide (DMSO) ~10 mg/mL [3][4]

Ethanol ~1 mg/mL [3][4]

DMSO:PBS (pH 7.2) (1:4) ~0.2 mg/mL [3][4]

Stock Solution Storage and Stability:

Storage Temperature Stability Source(s)

-20°C 1 month [7]

-80°C 6 months [7]

Experimental Protocol: Stock Solution Preparation
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This protocol describes the preparation of a 1 mg/mL Glycocholic acid-d4 stock solution in

DMSO.

3.1. Materials and Equipment

Glycocholic acid-d4 crystalline solid

Dimethyl sulfoxide (DMSO), HPLC grade or higher

Analytical balance (readable to at least 0.01 mg)

Calibrated micropipettes

Amber glass vial with a PTFE-lined cap

Vortex mixer

(Optional) Sonicator water bath

3.2. Safety Precautions

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle Glycocholic acid-d4 in a well-ventilated area or a fume hood.

Consult the Safety Data Sheet (SDS) for this compound before use.[8][9]

3.3. Step-by-Step Procedure

Equilibration: Allow the vial containing the Glycocholic acid-d4 solid to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Glycocholic acid-d4 solid using an

analytical balance. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the

solid.
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Solvent Addition: Add the appropriate volume of DMSO to the vial containing the weighed

solid. For a 1 mg/mL solution, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex the mixture for 1-2 minutes to facilitate

dissolution. If the solid does not dissolve completely, sonicate the vial in a water bath for 5-10

minutes at room temperature. Visually inspect the solution to ensure all solid has dissolved.

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation

date, and initials of the preparer.

Storage: Store the prepared stock solution at -20°C for short-term use (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[7] It is recommended to aliquot the stock

solution into smaller volumes to avoid repeated freeze-thaw cycles.[7]

Visualizations
Experimental Workflow Diagram:
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Workflow for Glycocholic acid-d4 Stock Solution Preparation
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Caption: Workflow for the preparation of a Glycocholic acid-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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